Cas no 1956322-00-1 (1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]-)
1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]-
-
- Inchi: 1S/C16H19N5/c1-20-6-3-15(4-7-20)21-11-14(10-19-21)13-8-12-2-5-17-16(12)18-9-13/h2,5,8-11,15H,3-4,6-7H2,1H3,(H,17,18)
- InChI Key: XKUCWOIIHXEKKD-UHFFFAOYSA-N
- SMILES: C12NC=CC1=CC(C1=CN(C3CCN(C)CC3)N=C1)=CN=2
1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM513312-1g |
5-(1-(1-Methylpiperidin-4-yl)-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine |
1956322-00-1 | 97% | 1g |
$326 | 2023-03-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD444812-1g |
5-(1-(1-Methylpiperidin-4-yl)-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine |
1956322-00-1 | 97% | 1g |
¥2261.0 | 2023-03-12 |
1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]-
1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]: A Comprehensive Overview
The compound 1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl], with the CAS number 1956322-00-1, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.
Structure and Synthesis: The molecular structure of 1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl] is composed of a pyrrolopyridine core substituted with a pyrazole ring linked to a piperidine moiety. The presence of these functional groups imparts the molecule with distinct chemical properties and reactivity. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies, including palladium-catalyzed cross-coupling reactions and multistep sequences involving selective functional group manipulations.
Biological Activity: Extensive studies have been conducted to evaluate the biological activity of 1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]. One of the most notable findings is its potent activity as a selective inhibitor of specific protein kinases. Protein kinases play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. Research has shown that this compound exhibits high selectivity and potency against certain kinases, such as Aurora A and BRAF, which are key targets in cancer therapy.
Pharmacological Properties: The pharmacological profile of 1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl] has been extensively studied to assess its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound possesses favorable pharmacokinetic properties, including good oral bioavailability and stability in biological systems. Additionally, it has shown low toxicity and minimal side effects in animal models, which are essential attributes for a drug candidate.
Clinical Applications: The potential clinical applications of 1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl] are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating various cancers, particularly those driven by aberrant kinase activity. Early results from these trials have been encouraging, with the compound demonstrating significant antitumor activity and acceptable safety profiles. Furthermore, its potential as an anti-inflammatory agent is being explored for conditions such as rheumatoid arthritis and other autoimmune diseases.
Current Research Trends: The field of medicinal chemistry is continually evolving, and recent research has focused on optimizing the structure of 1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl] to enhance its therapeutic potential. Strategies such as structure-based drug design (SBDD) and high-throughput screening (HTS) have been employed to identify analogs with improved potency and selectivity. These efforts aim to develop more effective drugs with fewer side effects.
Conclusion: In summary, 1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl] (CAS No. 1956322-00-1) is a promising compound with significant potential in the pharmaceutical industry. Its unique structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing the treatment of various diseases.
1956322-00-1 (1H-Pyrrolo[2,3-b]pyridine, 5-[1-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)